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Compound of Interest

Compound Name: Isobutyl 2-chloropropionate

CAS No.: 62108-67-2

Cat. No.: B13899974

Get Quote

The physical properties of isobutyl 2-chloropropionate dictate its behavior in both synthetic

workflows and downstream purification. The substitution of a standard methyl or ethyl group

with an isobutyl moiety fundamentally alters the molecule's thermodynamic profile.

Quantitative Physical Properties
The following table synthesizes the critical physicochemical data required for reaction

engineering and thermodynamic modeling[1][2].
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Property Value Analytical Context

Molecular Formula C₇H₁₃ClO₂
Determines mass balance and

stoichiometric ratios.

Molecular Weight 164.63 g/mol
Essential for precise molarity

calculations.

Density (20 °C) 1.03 g/cm³

Slightly denser than water;

critical for phase separation in

aqueous workups.

Boiling Point 176 °C (at 760 mmHg)

High boiling point necessitates

vacuum distillation (e.g., 44-

45.5 °C at reduced pressure)

to prevent thermal

degradation[1].

Flash Point 58.5 °C

Classifies the compound as a

combustible liquid; requires

inert handling.

Refractive Index 1.427
Used as a rapid, non-

destructive inline purity check.

Mechanistic Causality of the Isobutyl Moiety
The choice to use the isobutyl ester rather than the methyl ester is rarely arbitrary. The

branched isobutyl chain significantly increases the lipophilicity of the molecule. In chemico-

enzymatic resolutions (such as lipase-catalyzed hydrolysis), the isobutyl ester exhibits

drastically lower aqueous solubility than its methyl counterpart[3]. This forces the substrate into

the organic phase of a biphasic system, driving the reaction to occur exclusively at the

aqueous-organic interface. This interfacial activation is often required to trigger the

enantiospecific conformational changes in lipases (e.g., Candida rugosa lipase), thereby

maximizing the enantiomeric excess (ee) of the resolved product[3].

Mechanistic Role in Chiral Synthesis
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The primary utility of enantiopure (S)-isobutyl 2-chloropropionate lies in its susceptibility to

bimolecular nucleophilic substitution (Sₙ2). The strongly electronegative

-chlorine atom polarizes the carbon-halogen bond, rendering the

-carbon highly electrophilic.

When attacked by a nucleophile—such as a phenoxide ion derived from a substituted phenol—

the reaction proceeds via a concerted Sₙ2 mechanism. The nucleophile attacks from the

backside of the C-Cl bond, passing through a trigonal bipyramidal transition state. This results

in a strict Walden inversion of the stereocenter, converting the (S)-enantiomer into an (R)-

aryloxy derivative[4]. This inversion is the cornerstone of synthesizing (R)-enantiomer

herbicides (like fluazifop-P-butyl), which are biologically active, whereas their (S)-counterparts

are inactive.
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Fig 1: SN2 inversion pathway of (S)-isobutyl 2-chloropropionate yielding an (R)-derivative.

Validated Analytical Workflows
To ensure scientific integrity, analytical protocols must be self-validating. A single assay is

prone to blind spots; therefore, orthogonal techniques must be employed to close the analytical
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loop.

Protocol 1: Absolute Purity Validation (GC-FID + Karl
Fischer)
Causality & Rationale: Gas Chromatography with a Flame Ionization Detector (GC-FID) is

excellent for quantifying organic impurities (like unreacted isobutanol or dichloro-derivatives).

However, FID is entirely blind to water. Because

-chloro esters are susceptible to hydrolysis, moisture content must be quantified via Karl
Fischer (KF) titration. Together, GC-FID and KF create a self-validating mass balance that must
sum to 100%.

Step-by-Step Methodology:

Sample Preparation: Dissolve 50 mg of isobutyl 2-chloropropionate in 1.0 mL of

anhydrous dichloromethane (DCM).

GC-FID Execution: Inject 1.0 µL into a capillary column (e.g., DB-5, 30m x 0.25mm x

0.25µm). Use a temperature gradient: hold at 50 °C for 2 mins, ramp at 10 °C/min to 250 °C.

Organic Integration: Integrate all peaks excluding the solvent front. Calculate organic purity

via area normalization.

Moisture Analysis (KF): Inject 1.0 g of the neat sample into a volumetric Karl Fischer titrator

using a methanol-free working medium (to prevent transesterification side-reactions during

titration).

Self-Validation Check: Calculate Absolute Purity = (Organic Purity from GC) × (100% - %

Water from KF). If the sum of all components does not equal 99.5%–100.5%, investigate for

non-volatile inorganic salts (requiring Residue on Ignition testing).

Protocol 2: Enantiomeric Excess (ee) via Chiral HPLC
Causality & Rationale: To confirm the optical purity of the (S)-enantiomer, we use High-

Performance Liquid Chromatography (HPLC) with a polysaccharide-based chiral stationary

phase (e.g., Chiralcel OD-H). The self-validating aspect of this protocol is the mandatory

"System Suitability Test" using a racemic standard. If the method cannot resolve the racemate
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to a baseline resolution (Rs > 1.5), a false "100% ee" could be reported simply because the

peaks co-eluted.

Step-by-Step Methodology:

Mobile Phase Preparation: Prepare an isocratic blend of Hexane / Isopropanol (98:2 v/v).

Degas thoroughly.

System Suitability (The Validation Step): Inject a reference standard of racemic isobutyl 2-
chloropropionate. Adjust the flow rate (typically 0.8 mL/min) until the (R) and (S)

enantiomers elute as two distinct peaks with a resolution factor (Rs)

1.5.

Sample Analysis: Inject 10 µL of the (S)-isobutyl 2-chloropropionate sample (1 mg/mL in

mobile phase).

Detection & Calculation: Monitor UV absorbance at 210 nm. Calculate the enantiomeric

excess:

.

Thermodynamic Stability & Handling
Due to the inductive electron-withdrawing effect of the

-chlorine, the ester carbonyl is highly activated toward nucleophilic attack, including hydrolysis
by ambient moisture.

Storage: Must be stored under an inert atmosphere (Nitrogen or Argon) in tightly sealed

amber glass containers at 2–8 °C to prevent slow hydrolytic degradation into 2-

chloropropionic acid and isobutanol.

Handling: All transfers should be conducted using Schlenk line techniques or within a

controlled-humidity environment.
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D-Specific Dehalogenases, a Review. Biotechnology & Biotechnological Equipment.[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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